Cas no 2171681-73-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid
• CAS No: 2171681-73-3
• MF: C₂₅H₂₆F₂N₂O₅
• MW: 472.481153964996
• CID: 6244412
• PubChem ID: 165540418
• Update Time: 2025-10-29

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid
• EN300-1479792
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]cyclopentane-1-carboxylic acid
• 2171681-73-3

• Inchi： 1S/C25H26F2N2O5/c26-21(27)13-20(22(30)29-25(23(31)32)11-5-6-12-25)28-24(33)34-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19-21H,5-6,11-14H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： BQXSRNSSFLWOPQ-UHFFFAOYSA-N
• SMILES： FC(CC(C(NC1(C(=O)O)CCCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 472.18097826g/mol
• Monoisotopic Mass: 472.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidocyclopentane-1-carboxylic acid

Compound CAS No. 2171681-73-3: 1-(2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-4,4-difluorobutanamido)cyclopentane-1-carboxylic Acid

CAS No. 2171681-73-3 refers to the compound known as 1-(2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-4,4-difluorobutanamido)cyclopentane-1-carboxylic acid. This compound is a highly specialized molecule with a complex structure that combines elements of fluorinated compounds, carbonyl groups, and cyclic systems. Its unique chemical composition makes it a subject of interest in various fields, including pharmaceuticals, materials science, and organic synthesis.

The structure of this compound is characterized by a cyclopentane ring substituted with a carboxylic acid group at position 1. Attached to this ring is a butanamide group that is further modified with a difluoro substitution at the 4-position and an amino group protected by a fluorenylmethoxycarbonyl (Fmoc) group at the 2-position. The Fmoc group is a well-known protecting group in peptide synthesis, highlighting the potential of this compound in peptide chemistry and drug design.

Recent studies have explored the application of similar compounds in the development of bioactive molecules. For instance, researchers have investigated the role of fluorinated substituents in enhancing the pharmacokinetic properties of drugs. The presence of two fluorine atoms at the 4-position of the butanamide group suggests that this compound may exhibit improved stability, lipophilicity, and bioavailability compared to its non-fluorinated counterparts.

The Fmoc group attached to the amino moiety plays a crucial role in controlling reactivity during synthetic processes. This protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of installation and removal under mild conditions. The integration of such groups into larger molecular frameworks underscores the importance of orthogonal protection strategies in modern organic synthesis.

In terms of synthetic methodology, the construction of this compound likely involves multi-step reactions, including nucleophilic substitutions, amide bond formations, and protection/deprotection sequences. The synthesis would require precise control over reaction conditions to ensure high yields and selectivity, particularly given the complexity of the molecule.

From an applications perspective, compounds like CAS No. 2171681-73-3 are often intermediates in the preparation of more complex molecules or final drug candidates. Their role as building blocks in medicinal chemistry highlights their importance in drug discovery pipelines. Recent advancements in medicinal chemistry have emphasized the need for modular synthesis approaches, where such intermediates can be readily incorporated into diverse molecular frameworks.

The cyclopentane ring system is another notable feature of this compound. Cyclopentane derivatives are known for their stability and versatility in organic chemistry. In this case, the ring serves as a scaffold for attaching other functional groups, contributing to the overall complexity and functionality of the molecule.

Recent research has also focused on the use of fluorinated compounds in imaging agents and diagnostics. The presence of fluorine atoms in this molecule could potentially make it amenable to applications in positron emission tomography (PET) imaging or other diagnostic techniques that utilize fluorine-containing radiotracers.

In conclusion, CAS No. 2171681-73-3 represents a sophisticated chemical entity with potential applications across multiple disciplines. Its structure combines elements that are both chemically interesting and practically valuable, making it a subject of ongoing research and development.